Cas no 123834-09-3 (Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester)

• Product Name: Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester
• CAS No: 123834-09-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 4564172
• PubChem ID: 71305961
• Update Time: 2025-07-14

Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester
• Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester(WX660015)
• 1,2-Piperidinedicarboxylic acid, 3-methyl-, 1-(1,1-dimethylethyl) ester, (2R,3S)-rel-
• cis-1-(tert-Butoxycarbonyl)-3-methylpiperidine-2-carboxylic acid
• 123834-09-3
• MFCD21362378
• rac-(2R,3S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-2-carboxylic acid
• W19393
• 1932259-51-2
• (2S,3R)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• (2S,3R)-1-(TERT-BUTOXYCARBONYL)-3-METHYLPIPERIDINE-2-CARBOXYLIC ACID
• cis-1-(tert-Butoxycarbonyl)-3-methylpiperidine-2-carboxylicacid
• EN300-1589492

• Inchi： 1S/C12H21NO4/c1-8-6-5-7-13(9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： OBOHPFVTEILYQF-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H](C)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.5±35.0 °C at 760 mmHg
• Flash Point: 171.2±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Cis-3-Methyl-Piperidine-1,2-Dicarboxylic Acid 1-Tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)